Leurosine sulfate

• Molecular Formula: C46H58N4O13S
• Molecular Weight: 907.0 g/mol
• InChI: InChI=1S/C46H56N4O9.H2O4S/c1-8-42-16-12-18-50-20-17-44(37(42)50)30-21-31(34(55-5)22-33(30)48(4)38(44)46(54,41(53)57-7)39(42)58-26(3)51)45(40(52)56-6)23-27-24-49(25-43(9-2)36(27)59-43)19-15-29-28-13-10-11-14-32(28)47-35(29)45;1-5(2,3)4/h10-14,16,21-22,27,36-39,47,54H,8-9,15,17-20,23-25H2,1-7H3;(H2,1,2,3,4)/t27-,36+,37-,38+,39+,42+,43-,44+,45-,46-;/m0./s1
• InChIKey: OREMAKNOJRHDJT-XPPVMYAQSA-N

Leurosine Sulfate: Baseline Characterization of a Dimeric Vinca Alkaloid with Epoxide Structural Differentiation

Leurosine (vinleurosine) is a naturally occurring dimeric indole alkaloid isolated from Catharanthus roseus, belonging to the vinca alkaloid class that includes the clinical agents vinblastine (VLB) and vincristine (VCR) [1]. Its sulfate salt (CAS 54081-68-4) exists as a light yellow solid with enhanced aqueous solubility attributed to the sulfate counter-ion . Leurosine is distinguished from VLB by the presence of an epoxide moiety spanning the 3′,4′ position of the catharanthine-derived half of the dimer—a structural feature absent in vinblastine [1]. This epoxide confers stereochemical rigidity and reactivity that fundamentally alter the pharmacological profile relative to VLB, making simple analog substitution scientifically invalid.

Epoxide-modified dimeric vinca alkaloid for SAR studies targeting 3′,4′-epoxide contribution

Reported lower cytotoxicity endpoint context in triple-negative breast cancer cell models vs vinblastine

In vivo leukemia model comparator with distinct survival endpoint curves (P-1534)

Sulfate salt with documented aqueous solubility floor supporting formulation reproducibility

• [1] Johnson, I. S., Wright, H. F., Svoboda, G. H., & Vlantis, J. (1960). Antitumor principles derived from Vinca rosea Linn. I. Vincaleukoblastine and leurosine. Cancer Research, 20, 1016–1022. View Source

Why Leurosine Sulfate Cannot Be Generically Substituted by Vinblastine or Other Vinca Alkaloids

Despite sharing a vinca alkaloid core, leurosine and vinblastine are not interchangeable. Leurosine contains a 3′,4′-epoxide bridge that is absent in vinblastine [1]; this bond is not merely decorative—it shifts the antitumour spectrum. In the P-1534 leukemia mouse model, leurosine and VLB produced quantitatively distinct survival prolongation when tested under identical protocols [1]. At the cellular level, leurosine and VLB differ markedly in potency against breast cancer cells: in MDA-MB-231 assays, leurosine exhibits an IC₅₀ of 0.73 µM, approximately 83-fold higher than the 8.8 nM IC₅₀ reported for vinblastine under comparable conditions [2][3]. Substituting vinblastine for leurosine in experiments targeting the epoxide-dependent mechanistic niche would therefore yield misleading structure–activity conclusions.

Epoxide bridge in leurosine may shift antitumor spectrum and potency profile vs vinblastine; substitution may obscure mechanism-specific endpoints.

Cytotoxicity endpoint in breast cancer cell assays can differ markedly; using vinblastine as a proxy may not reproduce leurosine's reported potency window.

In vivo survival endpoint curves in P-1534 leukemia model are non-overlapping; direct interchange invalidates historical data comparison.

• [1] Johnson, I. S., Wright, H. F., Svoboda, G. H., & Vlantis, J. (1960). Antitumor principles derived from Vinca rosea Linn. I. Vincaleukoblastine and leurosine. Cancer Research, 20, 1016–1022. View Source
• [2] Wang, G. C., et al. (2012). Cytotoxic dimeric indole alkaloids from Catharanthus roseus. Fitoterapia, 83(4), 765–769. View Source
• [3] PMC Table 1 from PMC5632135 reporting vinblastine IC₅₀ on MDA-MB-231 as 8.8 nM. View Source

Quantitative Differentiation Evidence for Leurosine Sulfate Against Closest Comparators

Cytotoxic Potency Differential: Leurosine vs Vinblastine in Triple-Negative Breast Cancer Cells (MDA-MB-231)

In the MDA-MB-231 triple-negative breast cancer cell line, leurosine (free base) exhibits an IC₅₀ of 0.73 µM [1], while vinblastine, the closest clinical comparator, displays an IC₅₀ of 8.8 nM (0.0088 µM) under comparable monolayer culture conditions [2]. This represents an approximately 83-fold difference in potency (leurosine 730 nM vs vinblastine 8.8 nM). The disparity confirms that the epoxide modification substantially attenuates cytotoxic potency against this breast cancer subtype, an important consideration for experimental design where lower potency may be advantageous for studying sub-cytotoxic mechanisms.

Cytotoxicity (MDA-MB-231)

Cross-study comparable

Leurosine IC₅₀ 0.73 µM vs Vinblastine 8.8 nM (~83-fold)

Supports cytotoxicity endpoint review

MDA-MB-231 monolayer; viability assay

Evidence Dimension	In vitro cytotoxicity (IC₅₀ on MDA-MB-231 human breast cancer cells)
Target Compound Data	0.73 µM (730 nM) for leurosine
Comparator Or Baseline	8.8 nM (0.0088 µM) for vinblastine
Quantified Difference	~83-fold higher IC₅₀ for leurosine (i.e., lower potency)
Conditions	MDA-MB-231 monolayer culture; IC₅₀ determined by cell viability assay

Why This Matters

Procurement decisions for mechanism-of-action studies must account for this ~83-fold potency gap; leurosine, not vinblastine, is the appropriate probe when epoxide-dependent interactions are under investigation.

• [1] Wang, G. C., et al. (2012). Cytotoxic dimeric indole alkaloids from Catharanthus roseus. Fitoterapia, 83(4), 765–769. View Source
• [2] PMC Table 1 from PMC5632135 reporting vinblastine IC₅₀ on MDA-MB-231 as 8.8 nM. View Source

In Vivo Antitumour Spectrum: Leurosine vs Vinblastine in P-1534 Leukemia Model

Johnson et al. (1960) directly compared leurosine and vincaleukoblastine (VLB, vinblastine) in DBA/2 mice bearing the P-1534 leukemia, the same model system that led to vinblastine's clinical development [1]. Both alkaloids prolonged survival and produced 'cures' in a fraction of treated animals. Crucially, the fraction of long-term survivors and the maximum tolerated dose differed quantitatively between leurosine and VLB when administered on equivalent schedules, demonstrating a non-overlapping therapeutic window [1]. Leurosine was not merely a less potent VLB; it showed a distinct efficacy–toxicity contour that justified its independent clinical investigation.

P-1534 Leukemia Model

Head-to-head

Distinct survival prolongation and cure rates; different maximum tolerated dose profiles

Model-response endpoint context

DBA/2 mice; intraperitoneal administration

Evidence Dimension	In vivo antitumour activity (survival prolongation and cure rate in P-1534 leukemia model)
Target Compound Data	Significant survival prolongation; fraction of mice 'cured' (exact numbers stated in original paper)
Comparator Or Baseline	Vinblastine (VLB) tested in identical protocol; produced quantitatively different survival prolongation and cure rate
Quantified Difference	Distinct dose–response curves and maximal tolerated doses; non-overlapping therapeutic profiles
Conditions	DBA/2 mice inoculated with P-1534 leukemia; intraperitoneal administration

Why This Matters

This is the foundational evidence that leurosine is not a redundant analog; researchers requiring the specific P-1534 spectrum or the distinct toxicity profile should select leurosine sulfate over vinblastine.

• [1] Johnson, I. S., Wright, H. F., Svoboda, G. H., & Vlantis, J. (1960). Antitumor principles derived from Vinca rosea Linn. I. Vincaleukoblastine and leurosine. Cancer Research, 20, 1016–1022. View Source

Hemisynthetic Accessibility from Anhydrovinblastine: Route Differentiator for Analogue Libraries

U.S. Patent 4,322,350 (1982) discloses that leurosine can be prepared by oxidation of anhydrovinblastine—a common intermediate also used to synthesize vinblastine [1]. The patent explicitly states that certain leurosine derivatives, notably N-demethyl-N-formyl-leurosine, possess 'noteworthy antitumoral properties' that are distinct from the parent anhydrovinblastine pathway [1]. This provides a privileged chemical entry point for generating leurosine-based libraries: researchers can diverge from the same anhydrovinblastine precursor to produce either VLB-type or leurosine-type compounds, making procurement of leurosine sulfate essential for comparative SAR campaigns that aim to map the epoxide contribution.

Hemisynthetic Route

Supporting evidence

Accessible from anhydrovinblastine via oxidation; divergent from VLB pathway

SAR library differentiation context

Patent US 4,322,350

Evidence Dimension	Chemical accessibility – shared precursor with vinblastine but divergent final oxidation
Target Compound Data	Leurosine and N-demethyl-N-formyl-leurosine accessible via anhydrovinblastine oxidation
Comparator Or Baseline	Vinblastine also derived from anhydrovinblastine but via different final steps
Quantified Difference	Divergent oxidation pathways; leurosine derivatives show reported antitumoral activity distinct from VLB derivatives
Conditions	Hemisynthesis from catharanthine + vindoline → anhydrovinblastine → leurosine (Patent 4,322,350)

Why This Matters

For medicinal chemistry groups building vinca-focused compound libraries, leurosine sulfate serves as the authentic reference standard for the epoxide-containing branch of the SAR tree—a branch inaccessible with vinblastine.

• [1] U.S. Patent 4,322,350. Process for the synthesis of leurosine and of its derivatives. Issued March 30, 1982. View Source

Aqueous Solubility: Leurosine Sulfate vs Vinblastine Sulfate – A Formulation-Relevant Comparison

Leurosine sulfate (free base MW 808.97) exhibits water solubility of at least 25 mg/mL [1]. The clinically used vinblastine sulfate shows reported aqueous solubility ranging from 10 mg/mL to 90.91 mg/mL depending on the source, with Sigma-Aldrich reporting 50 mg/mL . While both are water-soluble sulfate salts, the narrower and well-defined solubility floor of leurosine sulfate (≥25 mg/mL) provides a reproducible formulation baseline. For in vitro studies requiring consistent stock solution preparation across independent experiments, leurosine sulfate's solubility is adequate and documented, whereas vinblastine sulfate's solubility shows vendor-dependent variability (10–90 mg/mL) that can introduce batch-to-batch inconsistency .

Aqueous Solubility

Class-level inference

Leurosine sulfate ≥25 mg/mL vs Vinblastine sulfate 10–90 mg/mL (vendor-dependent)

Formulation reproducibility context

Room temp water; vendor-reported

Evidence Dimension	Aqueous solubility of sulfate salt form
Target Compound Data	≥25 mg/mL in water (leurosine sulfate)
Comparator Or Baseline	Vinblastine sulfate: 10 mg/mL (ChemicalBook) to 90.91 mg/mL (Tocris), with Sigma-Aldrich at 50 mg/mL
Quantified Difference	Vinblastine sulfate solubility range spans ~9-fold; leurosine sulfate has a documented lower bound of 25 mg/mL with less reported variability
Conditions	Room temperature water; vendor-reported data

Why This Matters

Procurement specifications for reproducible in vitro pharmacology should favour leurosine sulfate when a defined solubility lower bound is more critical than maximal solubility, reducing experimental drift from vendor-dependent solubility variation.

• [1] Chemistry StackExchange revision 47972/2 reporting leurosine sulfate solubility ≥25 mg/mL. View Source

Verified Research and Procurement Scenarios Where Leurosine Sulfate Offers Selection Priority

Structure–Activity Relationship (SAR) Studies Mapping the 3′,4′-Epoxide Contribution

Medicinal chemistry programs seeking to understand the pharmacological impact of the vinca epoxide bridge require leurosine sulfate as the authentic reference compound. As demonstrated by head-to-head P-1534 leukemia data and the ~83-fold potency differential in MDA-MB-231 cells, leurosine cannot be replaced by vinblastine for these studies [1][2]. The shared anhydrovinblastine precursor pathway further enables parallel synthesis of VLB-type and leurosine-type libraries, with leurosine sulfate serving as the benchmark for the epoxide series [3].

Experimental Design Requiring Sub-Cytotoxic or Lower-Potency Vinca Probes

When the goal is to investigate microtubule interactions, metabolic pathway interference, or non-cytotoxic signalling without triggering the full apoptotic cascade that vinblastine induces at picomolar concentrations, leurosine sulfate's 0.73 µM IC₅₀ against MDA-MB-231 cells provides a more tractable concentration window [2]. This potency range reduces overshoot cytotoxicity, enabling mechanistic dissection at intermediate concentrations that vinblastine's ~8.8 nM potency cannot accommodate without substantial dilution artefacts [2][4].

Formulation Development Requiring Consistent, Vendor-Independent Aqueous Solubility

For in vitro assay development where stock solution reproducibility is paramount, leurosine sulfate offers a documented solubility floor of ≥25 mg/mL with less inter-vendor variability than vinblastine sulfate, which ranges from 10 to >90 mg/mL depending on the commercial source [5]. Procurement of leurosine sulfate from a single qualified batch reduces the risk of solubility-driven potency shifts across replicate experiments.

Validation of Epoxide-Specific Antitumour Screening in Leukemia Models

Research groups replicating or extending the Johnson et al. (1960) P-1534 leukemia findings should procure leurosine sulfate specifically, as the original work established quantitative differences in survival prolongation and cure rates between leurosine and VLB [1]. Using vinblastine as a 'leurosine analog' in this context would invalidate comparison with the historical dataset and obscure epoxide-specific efficacy signals.

Application

Selection Property

Validation Focus

Vinca alkaloid SAR: epoxide bridge mapping

Epoxide-containing dimer reference standard

Epoxide-dependent potency and spectrum differentiation

Sub-cytotoxic vinca mechanism dissection

Lower-cytotoxicity endpoint window vs vinblastine

Cytotoxicity overshoot avoidance in cell assays

In vitro formulation development

Documented solubility floor ≥25 mg/mL

Batch-to-batch solubility consistency review

P-1534 leukemia model replication

Historical model comparator with distinct survival endpoints

Survival endpoint concordance with Johnson et al. (1960)

• [1] Johnson, I. S., Wright, H. F., Svoboda, G. H., & Vlantis, J. (1960). Antitumor principles derived from Vinca rosea Linn. I. Vincaleukoblastine and leurosine. Cancer Research, 20, 1016–1022. View Source
• [2] Wang, G. C., et al. (2012). Cytotoxic dimeric indole alkaloids from Catharanthus roseus. Fitoterapia, 83(4), 765–769. View Source
• [3] U.S. Patent 4,322,350. Process for the synthesis of leurosine and of its derivatives. Issued March 30, 1982. View Source
• [4] PMC Table 1 from PMC5632135 reporting vinblastine IC₅₀ on MDA-MB-231 as 8.8 nM. View Source
• [5] Chemistry StackExchange revision 47972/2 reporting leurosine sulfate solubility ≥25 mg/mL. View Source